Cas no 64490-45-5 (Benzenemethanol, 2-iodo-3,4,5-trimethoxy-)

Benzenemethanol, 2-iodo-3,4,5-trimethoxy- structure
64490-45-5 structure
Product Name:Benzenemethanol, 2-iodo-3,4,5-trimethoxy-
CAS No:64490-45-5
MF:C10H13IO4
MW:324.112295866013
CID:528395
PubChem ID:323452
Update Time:2025-04-19

Benzenemethanol, 2-iodo-3,4,5-trimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 2-iodo-3,4,5-trimethoxy-
    • (2-iodo-3,4,5-trimethoxyphenyl)methanol
    • 2-iodo-3,4,5-trimethoxybenzyl alcohol
    • 2-Jod-3,4,5-trimethoxy-benzylalkohol
    • AC1L88NF
    • CTK2F8760
    • NSC283805
    • Inchi: 1S/C10H13IO4/c1-13-7-4-6(5-12)8(11)10(15-3)9(7)14-2/h4,12H,5H2,1-3H3
    • InChI Key: BBGQFLJFMRORSJ-UHFFFAOYSA-N
    • SMILES: IC1C(=C(C(=CC=1CO)OC)OC)OC

Computed Properties

  • Exact Mass: 323.98539
  • Monoisotopic Mass: 323.986
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 47.9Ų

Experimental Properties

  • Density: 1.642
  • Boiling Point: 391.5°Cat760mmHg
  • Flash Point: 190.6°C
  • Refractive Index: 1.579
  • PSA: 47.92
  • LogP: 1.80930
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